Cas no 22907-30-8 (acetone-[bis-(2-amino-ethyl)-dithioacetal])

• Product Name: acetone-[bis-(2-amino-ethyl)-dithioacetal]
• CAS No: 22907-30-8
• MF: C₇H₁₈N₂S₂
• MW: 194.361218929291
• MDL: MFCD01726967
• CID: 255460
• PubChem ID: 31560
• Update Time: 2025-04-19

acetone-[bis-(2-amino-ethyl)-dithioacetal] Chemical and Physical Properties

Names and Identifiers

• Ethanamine,2,2'-[(1-methylethylidene)bis(thio)]bis-
• 2-[2-(2-aminoethylsulfanyl)propan-2-ylsulfanyl]ethanamine
• Ethanamine, 2,2'-[(1-methylethylidene)bis(thio)]bis-
• DTXSID00177448
• 22907-30-8
• Ethanamine, 2,2'-((1-methylethylidene)bis(thio))bis-
• 2,2'-(Propane-2,2-diylbis(sulfanediyl))diethanamine
• MFCD01726967
• acetone-[bis-(2-amino-ethyl)-dithioacetal]
• 4-04-00-01574 (Beilstein Handbook Reference)
• 2-({2-[(2-aminoethyl)sulfanyl]propan-2-yl}sulfanyl)ethan-1-amine
• AKOS037649097
• ETHYLAMINE, 2,2'-ISOPROPYLIDENEDITHIOBIS-
• SCHEMBL22886503
• D80950
• BS-16555
• 2-bis-(2-aminoethylthio)-propane
• BRN 1742297
• 2,2'-Isopropylidenedithiobis(ethylamine)
• C7H18N2S2
• 2-({2-[(2-AMINOETHYL)SULFANYL]PROPAN-2-YL}SULFANYL)ETHANAMINE

• MDL： MFCD01726967
• Inchi： 1S/C7H18N2S2/c1-7(2,10-5-3-8)11-6-4-9/h3-6,8-9H2,1-2H3
• InChI Key： XUADAJPQEPPSHU-UHFFFAOYSA-N
• SMILES： S(CCN)C(C)(C)SCCN

Computed Properties

• Exact Mass: 194.09114093g/mol
• Monoisotopic Mass: 194.09114093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 86.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioacetals Dithioacetals Dithioketals